Cas no 5340-77-2 (4-Nonanol, 4-propyl-)

• Product Name: 4-Nonanol, 4-propyl-
• CAS No: 5340-77-2
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 382485
• PubChem ID: 219530
• Update Time: 2025-04-19

4-Nonanol, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanol, 4-propyl-
• 4-propylnonan-4-ol
• 4-PROPYL-4-NONANOL
• 4-propyl-nonan-4-ol
• AC1L56XO
• AC1Q77B1
• CTK1H4289
• Dipropyl-pentyl-carbinol
• NSC948
• 5340-77-2
• DTXSID50277144
• NSC-948
• SCHEMBL8898750

• Inchi： 1S/C12H26O/c1-4-7-8-11-12(13,9-5-2)10-6-3/h13H,4-11H2,1-3H3
• InChI Key： ZDJAZVHAAWHYCP-UHFFFAOYSA-N
• SMILES： OC(CCC)(CCC)CCCCC

Computed Properties

• Exact Mass: 186.19848
• Monoisotopic Mass: 186.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.831
• Boiling Point: 234.6°Cat760mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.44
• PSA: 20.23
• LogP: 3.89800